Cas no 1702097-31-1 (2-ethyl-6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-ethyl-6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1702097-31-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6387827
• PubChem ID: 136709827
• Update Time: 2025-10-23

2-ethyl-6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• Imidazo[1,2-a]pyrimidine, 2-ethyl-1,5,6,7-tetrahydro-6-methyl-
• 1702097-31-1
• EN300-1117953
• 2-Ethyl-6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine

• Inchi： 1S/C9H15N3/c1-3-8-6-12-5-7(2)4-10-9(12)11-8/h6-7H,3-5H2,1-2H3,(H,10,11)
• InChI Key： XZTUOUABEXNDEA-UHFFFAOYSA-N
• SMILES： C12NC(CC)=CN1CC(C)CN=2

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 244.3±23.0 °C(Predicted)
• pka: 9.80±0.60(Predicted)

Additional information on 2-ethyl-6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

2-Ethyl-6-Methyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine (CAS No. 1702097-31-1): A Comprehensive Overview

2-Ethyl-6-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1702097-31-1) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazo[1,2-a]pyrimidine family, which is a class of bicyclic structures known for their potential applications in drug discovery and materials science. The imidazo[1,2-a]pyrimidine core is characterized by a fused imidazole and pyrimidine ring system, providing a unique platform for functionalization and biological activity.

The CAS No. 1702097-31-1 designation uniquely identifies this compound in chemical databases, ensuring consistency in its identification across scientific literature and regulatory documents. The structure of 2-Ethyl-6-Methyl-imidazo[1,2-a]pyrimidine features two substituents: an ethyl group at position 2 and a methyl group at position 6. These substituents influence the compound's physical properties, solubility, and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of heterocyclic compounds.

One of the most promising applications of CAS No. 1702097-31-1 lies in its potential as a lead compound for drug development. Researchers have explored its role as a scaffold for designing inhibitors of various enzymes and receptors. For instance, recent advancements in medicinal chemistry have demonstrated that imidazo[1,2-a]pyrimidine derivatives can act as potent kinase inhibitors, targeting pathways involved in cancer progression. The ethyland methyl substituents on this compound contribute to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

Moreover, the synthesis of CAS No. 1702097-31-1 has been optimized using modern organic chemistry techniques. Traditional methods often involved multi-step syntheses with low yields; however, recent innovations have introduced more efficient routes utilizing microwave-assisted synthesis and catalytic processes. These advancements not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

In terms of spectroscopic characterization, CAS No. 1702097-31-1 has been thoroughly analyzed using techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These analyses confirm the compound's structure and provide insights into its electronic properties. The integration of computational chemistry tools has further enabled researchers to predict the compound's reactivity and stability under various conditions.

Recent research has also focused on the photophysical properties of imidazo[1,2-a]pyrimidine derivatives, including CAS No. 1702097-31-1. Studies have shown that these compounds exhibit fluorescence under UV light due to their conjugated π-systems. This property makes them potential candidates for applications in optoelectronics and sensing technologies.

Another area of interest is the evaluation of CAS No. 1702097-31-1 as a building block for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The nitrogen atoms within the imidazo[1,2-a]pyrimidine ring system can serve as coordinating sites for metal ions, enabling the formation of complex architectures with tailored functionalities.

In conclusion, CAS No. 1702097-31-444444444444444444444 stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for exploring novel chemical reactions and biological interactions while its physical properties open avenues for innovative technological applications.